Cas no 1431729-05-3 (2-(3,5-Dichloro-6-methyl-pyridin-2-yl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid methyl ester)

• Product Name: 2-(3,5-Dichloro-6-methyl-pyridin-2-yl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid methyl ester
• CAS No: 1431729-05-3
• MF: C₁₁H₁₀Cl₂N₄O₂
• MW: 301.128699779511
• CID: 5150684
• Update Time: 2025-05-22

2-(3,5-Dichloro-6-methyl-pyridin-2-yl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichloro-6-methyl-pyridin-2-yl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid methyl ester
• 2H-1,2,3-Triazole-4-carboxylic acid, 2-(3,5-dichloro-6-methyl-2-pyridinyl)-5-methyl-, methyl ester

• Inchi： 1S/C11H10Cl2N4O2/c1-5-7(12)4-8(13)10(14-5)17-15-6(2)9(16-17)11(18)19-3/h4H,1-3H3
• InChI Key： CEOZWQFGHIXLGX-UHFFFAOYSA-N
• SMILES： N1=C(C)C(C(OC)=O)=NN1C1=NC(C)=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 2-(3,5-Dichloro-6-methyl-pyridin-2-yl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid methyl ester

Research Briefing on 2-(3,5-Dichloro-6-methyl-pyridin-2-yl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid methyl ester (CAS: 1431729-05-3)

The compound 2-(3,5-Dichloro-6-methyl-pyridin-2-yl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid methyl ester (CAS: 1431729-05-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its unique structural features, including the dichloropyridine and triazole moieties, contribute to its bioactivity and make it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(3,5-Dichloro-6-methyl-pyridin-2-yl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid methyl ester exhibits moderate inhibitory effects on specific enzymatic targets. These findings suggest potential applications in the development of enzyme inhibitors for therapeutic use. Further mechanistic studies are underway to elucidate the compound's mode of action and its interactions with biological macromolecules.

From a pharmaceutical perspective, the compound's physicochemical properties, such as solubility and stability, have been characterized to assess its suitability as a drug candidate. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for evaluating its therapeutic potential. These studies indicate that the compound has favorable pharmacokinetic properties, although further optimization may be required to enhance its bioavailability.

In conclusion, 2-(3,5-Dichloro-6-methyl-pyridin-2-yl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid methyl ester represents a promising chemical entity with diverse applications in agrochemical and pharmaceutical research. Ongoing studies aim to explore its full potential, including its use in the development of novel therapeutics and its role in chemical biology. Future research directions may include structure-activity relationship (SAR) studies and in vivo efficacy evaluations to further validate its therapeutic utility.